![molecular formula C16H12ClN5O2 B2744498 N-(3-acetylphenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide CAS No. 1396798-49-4](/img/structure/B2744498.png)
N-(3-acetylphenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide
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Description
N-(3-acetylphenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide, also known as ACTZ, is a tetrazole derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ACTZ is a white crystalline powder that is soluble in DMSO and DMF.
Scientific Research Applications
- Anticancer Potential : Researchers explore the compound’s ability to inhibit cancer cell growth. Its tetrazole ring structure may interfere with cellular processes, making it a potential candidate for novel anticancer drugs .
- Anti-Inflammatory Properties : Investigations focus on its anti-inflammatory effects, which could be valuable in treating inflammatory diseases .
- Organic Semiconductors : The compound’s conjugated structure suggests potential use as an organic semiconductor in electronic devices. Researchers investigate its charge transport properties and stability .
- Fluorescent Dyes : Scientists study its fluorescence properties for use as a fluorescent probe in biological imaging. The combination of the tetrazole and acetylphenyl moieties may yield unique emission characteristics .
- Enzyme Inhibitors : Researchers explore its interaction with enzymes due to its structural resemblance to natural substrates. Investigating its inhibitory effects on specific enzymes could lead to therapeutic applications .
- Metal Chelation : The compound’s functional groups (acetylphenyl and tetrazole) can coordinate with metal ions. Scientists investigate its metal-binding properties and potential applications in catalysis or sensing .
- Metabolic Stability : Researchers assess its stability in biological systems, including metabolism and clearance. Understanding its behavior in vivo is crucial for drug development .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Photophysics and Fluorescent Probes
Biochemical Studies and Enzyme Inhibition
Coordination Chemistry and Metal Complexes
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
N-(3-acetylphenyl)-2-(4-chlorophenyl)tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN5O2/c1-10(23)11-3-2-4-13(9-11)18-16(24)15-19-21-22(20-15)14-7-5-12(17)6-8-14/h2-9H,1H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIHIDLKRWMQALJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide |
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